N-[4-(4-morpholinylsulfonyl)phenyl]-N'-(1-propyl-4-piperidinyl)thiourea
Description
Synthesis Analysis
The synthesis of compounds containing morpholine and piperidine structures can be efficiently achieved through reactions involving amino alcohols or diamines with specific sulfonium salts. For instance, a concise synthesis method for C-substituted morpholines and piperazines, including related structures, involves reacting 1,2- or 1,3-amino alcohol/1,2- or 1,3-diamine with an α-phenylvinylsulfonium salt, demonstrating high levels of regio- and diastereoselectivity (Matlock et al., 2015). Another method explores the synthesis of N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazide derivatives, starting from ethyl piperidine-4-carboxylate and demonstrating the compound's potential for AChE and BChE enzyme inhibition activities (Khalid, Rehman, & Abbasi, 2014).
Molecular Structure Analysis
The molecular structure of bis-thiourea derivatives, for instance, reveals a highly conserved intramolecular hydrogen bonding pattern, which significantly influences the compound's physical and chemical properties. This structure often results in a spiral-like form reminiscent of a spiral galaxy, contributing to its robustness in crystal engineering applications (Paisner, Zakharov, & Doxsee, 2010).
Chemical Reactions and Properties
Reactions involving thioureas, such as N-[4-(4-morpholinylsulfonyl)phenyl]-N'-(1-propyl-4-piperidinyl)thiourea, are pivotal in synthesizing various heterocyclic compounds. These compounds are prepared through reactions of alpha-aryliminobenzyl isothiocyanates with secondary amines, followed by S-alkylation, leading to novel antibacterial agents (Bedi, Mahajan, & Kapoor, 2003).
Physical Properties Analysis
The physical properties of compounds containing morpholine, piperidine, and thiourea groups can be elucidated through spectroscopic and crystallographic methods. For instance, the crystal structure determination of 6-phenyl-5-phenylsulfonyl-1,2,3,4-tetrahydropyrimidine-2-thione showcases the compound's molecular and crystal structure, which is crucial for understanding its interactions and stability (Rybakov et al., 2001).
Chemical Properties Analysis
The chemical properties of this compound and related compounds can be significantly influenced by their functional groups. For example, nanosilica-bonded N-(propylsulfonyl) piperazine-N-sulfamic acid shows catalytic activity in synthesizing diureas and triazinane-dithiones, demonstrating the compound's versatility and potential for various chemical reactions (Rezaee & Davarpanah, 2016).
properties
IUPAC Name |
1-(4-morpholin-4-ylsulfonylphenyl)-3-(1-propylpiperidin-4-yl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N4O3S2/c1-2-9-22-10-7-17(8-11-22)21-19(27)20-16-3-5-18(6-4-16)28(24,25)23-12-14-26-15-13-23/h3-6,17H,2,7-15H2,1H3,(H2,20,21,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGLQRTOPXXOHMK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC(CC1)NC(=S)NC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N4O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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